2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide

• IUPAC Name: 2-chloro-4-nitro-N-(2-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C17H16ClN3O3/c18-14-11-12(21(23)24)7-8-13(14)17(22)19-15-5-1-2-6-16(15)20-9-3-4-10-20/h1-2,5-8,11H,3-4,9-10H2,(H,19,22)
• InChI Key: CYWUHAJUFNODSS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C17H16ClN3O3
• Molecular Weight: 345.8 g/mol

Description

2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide, also known as NPC 15437, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various biochemical and physiological effects, making it an interesting candidate for future research.

Mechanism of Action

The mechanism of action of 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 involves the inhibition of GPCR function. GPCRs are activated by ligand binding, which induces a conformational change in the receptor and initiates downstream signaling cascades. 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 binds to the receptor and prevents ligand binding, thereby inhibiting receptor activation and downstream signaling.
Biochemical and Physiological Effects
2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 has been shown to have various biochemical and physiological effects, including the inhibition of GPCR-mediated Ca2+ signaling and the inhibition of GPCR-mediated cell migration. These effects make 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 a potential candidate for the treatment of various diseases, including cancer and inflammatory disorders.

Advantages and Limitations for Lab Experiments

2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 has several advantages for lab experiments, including its high potency and selectivity for certain GPCRs. However, it is important to note that 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437, including the identification of its precise molecular targets and the development of more potent and selective analogs. Additionally, the potential therapeutic applications of 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 in various diseases warrant further investigation. Finally, the development of new methods for the synthesis of 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 and its analogs may facilitate its use in scientific research.

Synthesis Methods

The synthesis of 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 has been achieved using different methods, including the reaction of 2-chloro-4-nitrobenzoic acid with 2-(1-pyrrolidinyl)aniline in the presence of phosphorus oxychloride. The reaction mixture is heated to reflux, and the resulting product is purified using column chromatography. Other methods involve the reaction of 2-chloro-4-nitrobenzoic acid with 2-(1-pyrrolidinyl)aniline in the presence of triethylamine and 1,1'-carbonyldiimidazole.

Scientific Research Applications

2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 has been used in various scientific research applications, including the study of G protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors that play a crucial role in physiological processes and are involved in the pathogenesis of various diseases. 2-chloro-4-nitro-N-[2-(1-pyrrolidinyl)phenyl]benzamide 15437 has been shown to selectively inhibit the function of certain GPCRs, making it a useful tool for the study of these receptors.